Cas no 88745-15-7 (1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-ethyl-1-pentyl-)

1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-ethyl-1-pentyl- structure
88745-15-7 structure
Product Name:1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-ethyl-1-pentyl-
CAS No:88745-15-7
MF:C13H18N4
MW:230.308822154999
CID:622364
PubChem ID:13120127
Update Time:2025-04-19

1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-ethyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-ethyl-1-pentyl-
    • 2-amino-5-ethyl-1-pentylpyrrole-3,4-dicarbonitrile
    • 88745-15-7
    • DTXSID90519474
    • 2-Amino-5-ethyl-1-pentyl-1H-pyrrole-3,4-dicarbonitrile
    • Inchi: 1S/C13H18N4/c1-3-5-6-7-17-12(4-2)10(8-14)11(9-15)13(17)16/h3-7,16H2,1-2H3
    • InChI Key: UXTIENADPZXSOQ-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C#N)C(C#N)=C1CC)N)CCCCC

Computed Properties

  • Exact Mass: 230.153146591g/mol
  • Monoisotopic Mass: 230.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.5Ų
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